
Application Note: 6-Nonadecynoic Acid (6-NDA)
as a Functional Lipid Probe

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 6-Nonadecynoic acid

CAS No.: 600175-30-2

Cat. No.: B1244884

Get Quote

Introduction & Core Utility
6-Nonadecynoic Acid (6-NDA) is a 19-carbon fatty acid analog containing a triple bond at the

delta-6 position (

). Its structural specificity makes it a powerful tool for dissecting Polyunsaturated Fatty Acid
(PUFA) biosynthesis.

While terminal alkynes are used for conjugation, the internal alkyne at position C6 mimics the

geometry of the first double bond introduced by Delta-6 Desaturase (FADS2). Consequently, 6-

NDA acts as a suicide substrate or competitive inhibitor, stalling the conversion of essential

fatty acids (Linoleic and

-Linolenic Acid) into their downstream anti-inflammatory or pro-inflammatory metabolites.
Additionally, the electron-dense alkyne moiety provides a strong signal in the Raman silent
region (~2200 cm⁻¹), enabling label-free Stimulated Raman Scattering (SRS) microscopy.
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FADS2 Activity Modulation: Pharmacological inhibition of the rate-limiting step in PUFA

synthesis.

Metabolic Flux Analysis: Tracing the stalling of lipid elongation/desaturation pathways via

GC-MS.

Label-Free Lipid Imaging: Visualizing fatty acid uptake and distribution using SRS/CARS

microscopy without bulky fluorophores.

Mechanism of Action
Mechanism-Based Inhibition (FADS2)
The enzyme Fatty Acid Desaturase 2 (FADS2) normally introduces a cis-double bond at the C6

position of Linoleic Acid (LA, 18:2n-6) or

-Linolenic Acid (ALA, 18:3n-3).

Recognition: 6-NDA is accepted by the acyl-CoA binding pocket of FADS2 due to its

structural similarity to LA/ALA.

Stalling: The rigid triple bond at C6 cannot be desaturated. The enzyme attempts to process

the alkyne, leading to either competitive inhibition or irreversible covalent modification of the

active site (mechanism-based inactivation).

Outcome: Accumulation of upstream substrates (LA/ALA) and depletion of downstream

products (

-Linolenic Acid, Stearidonic Acid).

Bioorthogonal Raman Scattering
Unlike fluorescence, which requires bulky tags, the alkyne bond in 6-NDA vibrates at a unique

frequency (~2200–2250 cm⁻¹) in the "cell-silent region" where endogenous molecules

(proteins, water, lipids) do not scatter light. This allows for high-contrast, quantitative imaging of

the probe's subcellular localization.

Comparative Probe Analysis
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Feature
6-Nonadecynoic

Acid (6-NDA)

17-Octadecynoic

Acid (17-ODYA)
Stearic Acid (C18:0)

Alkyne Position Internal (C6) Terminal (C17) None

Primary Use
Enzyme Inhibition

(FADS2) / Raman

Click Chemistry /

Proteomics
Metabolic Control

Click Reactivity
Low (Sterically

hindered)

High (CuAAC

compatible)
None

Metabolic Fate
Stalls desaturation;

incorporated into lipids

Mimics Stearic Acid;

undergoes

-oxidation

Fully metabolized

Detection
GC-MS, Raman

(SRS/CARS)

Fluorescence (post-

click), Western Blot
Mass Spec

Experimental Protocols
Protocol A: FADS2 Inhibition Assay (GC-MS Readout)
Objective: Quantify the inhibition of FADS2 activity by measuring the ratio of product (GLA) to

substrate (LA).

Materials:

Cell Line: HepG2 (Liver) or THP-1 (Immune), highly active in lipid metabolism.

Reagents: 6-Nonadecynoic Acid (Ethanol stock), Linoleic Acid (Substrate), BSA (Fatty Acid

Free).

Detection: GC-MS (Gas Chromatography-Mass Spectrometry).

Workflow:

Probe Complexation: Prepare a 10 mM stock of 6-NDA in ethanol. Complex with 10% BSA in

PBS (molar ratio 4:1 FA:BSA) to ensure cellular uptake.
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Cell Treatment:

Seed cells at

cells/well in 6-well plates.

Treat with 0, 10, 50, 100 µM 6-NDA for 24 hours.

Optional: Co-supplement with 50 µM Linoleic Acid (d2-LA isotope) to trace specific flux.

Lipid Extraction:

Wash cells 2x with ice-cold PBS.

Harvest in methanol/chloroform (2:1 v/v) containing BHT (antioxidant).

Add internal standard (e.g., C15:0 or C17:0).

Derivatization (FAMEs):

Dry organic phase under

gas.

Incubate with 14%

-Methanol at 100°C for 60 mins to generate Fatty Acid Methyl Esters (FAMEs).

Extract FAMEs into hexane.

GC-MS Analysis:

Inject onto a high-polarity column (e.g., DB-23 or CP-Sil 88).

Data Output: Calculate the Desaturation Index:

Expectation: A dose-dependent decrease in this ratio confirms FADS2 inhibition.

Protocol B: Label-Free Raman Imaging (SRS)
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Objective: Visualize the intracellular distribution of 6-NDA without fixation or staining.

Materials:

SRS Microscope (tuned to ~2230 cm⁻¹ for internal alkyne).

Glass-bottom dishes (MatTek).

Workflow:

Incubation: Incubate cells with 50 µM 6-NDA for 4–12 hours.

Pulse-Chase (Optional): Wash and replace with normal media to track turnover.

Live Imaging:

Maintain cells at 37°C/5%

.

Pump Beam: Tunable laser (e.g., 80 MHz, ps pulses).

Stokes Beam: Fixed 1064 nm.

Target Frequency: Tune pump to generate a frequency difference (

) of 2230 cm⁻¹.

Image Acquisition:

Channel 1 (On-Resonance): 2230 cm⁻¹ (Signal + Background).

Channel 2 (Off-Resonance): 2100 cm⁻¹ (Background only).

Processing: Subtract Ch2 from Ch1 to isolate the 6-NDA distribution (typically in Lipid

Droplets and ER).

Pathway Visualization
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The following diagram illustrates the specific blockade point of 6-NDA within the Omega-6

biosynthetic pathway.
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Caption: 6-NDA mimics Linoleic Acid but stalls FADS2, preventing the synthesis of

inflammatory precursor Arachidonic Acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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